Cas no 1805161-55-0 (1-Chloro-4-dimethylamino-2-(trifluoromethoxy)benzene)

• Product Name: 1-Chloro-4-dimethylamino-2-(trifluoromethoxy)benzene
• CAS No: 1805161-55-0
• MF: C₉H₉ClF₃NO
• MW: 239.62207198143
• CID: 4990203
• Update Time: 2025-10-22

1-Chloro-4-dimethylamino-2-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-4-dimethylamino-2-(trifluoromethoxy)benzene

• Inchi： 1S/C9H9ClF3NO/c1-14(2)6-3-4-7(10)8(5-6)15-9(11,12)13/h3-5H,1-2H3
• InChI Key： QNSDJZHCLRNJCB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1OC(F)(F)F)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• XLogP3: 3.9
• Topological Polar Surface Area: 12.5

Additional information on 1-Chloro-4-dimethylamino-2-(trifluoromethoxy)benzene

Introduction to 1-Chloro-4-dimethylamino-2-(trifluoromethoxy)benzene (CAS No. 1805161-55-0)

1-Chloro-4-dimethylamino-2-(trifluoromethoxy)benzene, identified by its CAS number 1805161-55-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and material science. This compound belongs to the class of aromatic heterocycles, characterized by its complex substitution pattern, which includes a chloro group, two dimethylamino groups, and a trifluoromethoxy group. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various biologically active compounds.

The significance of 1-Chloro-4-dimethylamino-2-(trifluoromethoxy)benzene lies in its potential applications across multiple domains, particularly in medicinal chemistry and agrochemical research. The presence of electron-withdrawing and electron-donating groups on the benzene ring enhances its reactivity, making it a versatile building block for further functionalization. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes for this compound, which is crucial for industrial applications.

In the realm of pharmaceutical research, 1-Chloro-4-dimethylamino-2-(trifluoromethoxy)benzene has been explored as a precursor in the development of novel therapeutic agents. The trifluoromethoxy group, in particular, is known for its ability to modulate metabolic stability and binding affinity in drug candidates. Studies have demonstrated its utility in synthesizing compounds with potential antimicrobial and anti-inflammatory properties. The dimethylamino groups contribute to the lipophilicity of the molecule, which is often a critical factor in drug design.

Recent publications highlight the compound's role in the synthesis of kinase inhibitors, where its structural framework provides a scaffold for optimizing binding interactions with target enzymes. The chloro substituent serves as a handle for further chemical transformations, such as nucleophilic aromatic substitution reactions, allowing for the introduction of additional functional groups. This flexibility makes 1-Chloro-4-dimethylamino-2-(trifluoromethoxy)benzene a preferred choice for medicinal chemists seeking to develop next-generation small-molecule drugs.

Beyond pharmaceuticals, this compound has shown promise in material science applications. Its electron-deficient nature and halogenated substituents make it suitable for use as a monomer or intermediate in polymer synthesis. Researchers have investigated its incorporation into conductive polymers and organic semiconductors, where its ability to enhance charge transport properties is particularly valuable. The trifluoromethoxy group also contributes to thermal stability, making it an attractive candidate for high-performance materials.

The synthesis of 1-Chloro-4-dimethylamino-2-(trifluoromethoxy)benzene typically involves multi-step reactions starting from commercially available aromatic precursors. Advanced catalytic systems have been employed to improve yields and reduce byproduct formation. For instance, palladium-catalyzed cross-coupling reactions have been utilized to introduce the dimethylamino and trifluoromethoxy groups with high precision. These methods align with green chemistry principles by minimizing waste and energy consumption.

Industrial-scale production of this compound requires careful optimization to ensure cost-effectiveness and reproducibility. Process chemists have focused on developing continuous flow reactors, which offer better control over reaction conditions and scalability compared to traditional batch processes. Additionally, solvent selection plays a critical role in minimizing environmental impact, with greener alternatives being increasingly adopted.

In conclusion, 1-Chloro-4-dimethylamino-2-(trifluoromethoxy)benzene (CAS No. 1805161-55-0) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features enable diverse chemical modifications, making it an indispensable tool for researchers developing innovative solutions across multiple industries. As synthetic methodologies continue to evolve, the potential uses of this compound are expected to expand further, solidifying its importance in modern chemical research.